2-{[3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide

• IUPAC Name: 2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C14H10F3N3OS2/c1-19-12(21)7-23-13-8(6-18)9(14(15,16)17)5-10(20-13)11-3-2-4-22-11/h2-5H,7H2,1H3,(H,19,21)
• InChI Key: NRDADOZHVSYYLU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=C(C(=CC(=N1)C2=CC=CS2)C(F)(F)F)C#N
• Molecular Formula: C14H10F3N3OS2
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific reactions used. For instance, the cyano group could be introduced using a cyanation reaction, and the trifluoromethyl group could be added using a trifluoromethylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The aromatic rings would likely contribute to the rigidity of the molecule, while the various functional groups could influence its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on the conditions and the reagents used. For example, the cyano group could undergo hydrolysis to form a carboxylic acid, or it could be reduced to form an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

Target of Action

The primary target of this compound is the adenocarcinoma breast cancer cell line (MCF-7) . The compound has been evaluated as an anticancer agent, showing promising cytotoxic effects against human breast cancer cells .

Mode of Action

The compound interacts with its targets, leading to a cytotoxic effect. This is evidenced by the detection of early and late apoptotic cells using Acridine orange/Ethidium bromide staining technique

Biochemical Pathways

Given its cytotoxic effects on breast cancer cells, it can be inferred that it likely interferes with pathways related to cell proliferation and survival .

Result of Action

The compound exhibits a promising cytotoxic effect against human breast cancer cells . In particular, it has shown effective activity compared to other compounds, with an IC50 value of 0.6±0.01 μg mL−1, which is lower than the reference drug doxorubicin (IC50 =1.6±0.02 μg mL−1) . This suggests that the compound could potentially be a potent anticancer agent.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and toxicity. Proper precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve studying its properties and reactions in more detail, or exploring its potential uses. For example, it could be investigated as a potential drug or as a building block for the synthesis of other complex molecules.